Cas no 64321-68-2 (3-Quinolinecarbonylchloride, 4-hydroxy-)

• Product Name: 3-Quinolinecarbonylchloride, 4-hydroxy-
• CAS No: 64321-68-2
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 499951
• PubChem ID: 12751326
• Update Time: 2025-05-22

3-Quinolinecarbonylchloride, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonylchloride, 4-hydroxy-
• 3-Quinolinecarbonyl chloride, 4-hydroxy- (9CI)
• 4-oxo-1H-quinoline-3-carbonyl chloride
• 64321-68-2
• DTXSID201284451
• 4-hydroxy-3-quinoline-carboxylic acid chloride
• 4-Oxo-1,4-dihydroquinoline-3-carbonyl chloride
• OYCRVKCENBPOHN-UHFFFAOYSA-N
• SCHEMBL11089514
• 4-Hydroxy-3-quinolinecarbonyl chloride
• 4-hydroxy-quinoline-3-carboxylic acid chloride
• 4-Hydroxyquinoline-3-carbonyl chloride
• 3-QUINOLINECARBONYL CHLORIDE, 4-HYDROXY-
• 80761-61-1
• SCHEMBL17452062
• 1,4-DIHYDRO-4-OXO-3-QUINOLINECARBONYL CHLORIDE

• Inchi： 1S/C10H6ClNO2/c11-10(14)7-5-12-8-4-2-1-3-6(8)9(7)13/h1-5H,(H,12,13)
• InChI Key： OYCRVKCENBPOHN-UHFFFAOYSA-N
• SMILES： ClC(C1=CNC2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 207.00878
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-Quinolinecarbonylchloride, 4-hydroxy-

Comprehensive Overview of 3-Quinolinecarbonylchloride, 4-hydroxy- (CAS No. 64321-68-2): Properties, Applications, and Industry Insights

3-Quinolinecarbonylchloride, 4-hydroxy- (CAS No. 64321-68-2) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical research. This heterocyclic carbonyl chloride derivative features a hydroxy group at the 4-position, enhancing its reactivity and versatility in synthetic applications. With the growing demand for high-purity intermediates in drug discovery, this compound has garnered significant attention from researchers exploring targeted synthesis pathways and molecular modifications.

The structural uniqueness of 4-hydroxy-3-quinolinecarbonyl chloride makes it invaluable for constructing quinoline-based scaffolds, a key motif in bioactive molecules. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with trends in precision medicine and antibiotic resistance research. Its CAS registry number 64321-68-2 ensures traceability in global chemical databases, a critical factor for compliance with REACH and GMP standards.

From a synthetic chemistry perspective, the carbonyl chloride moiety in this compound facilitates amide bond formation and esterification reactions, making it a preferred choice for peptide mimetics design. Industry reports indicate rising interest in green chemistry adaptations for its production, addressing concerns about solvent waste reduction and energy-efficient processes—topics dominating sustainable chemistry forums.

Analytical characterization of 3-Quinolinecarbonylchloride, 4-hydroxy- typically involves HPLC purity analysis and spectroscopic techniques (FTIR, NMR). These methods are frequently searched by quality control professionals optimizing QC protocols for fine chemicals. The compound’s stability under nitrogen atmosphere storage conditions is another operational aspect documented in technical datasheets.

Emerging applications in material science have expanded the relevance of this quinoline derivative. Researchers are investigating its potential as a ligand precursor for luminescent materials used in OLED technology, coinciding with market growth in flexible displays. This interdisciplinary appeal bridges traditional organic chemistry with cutting-edge optoelectronic innovations.

Regulatory aspects surrounding CAS 64321-68-2 emphasize proper handling protocols rather than usage restrictions, with SDS documentation focusing on standard laboratory safety measures. The compound’s supply chain transparency remains a priority for purchasers, reflecting broader industry shifts toward responsible sourcing in specialty chemicals.

Future research directions may explore continuous flow chemistry approaches for its synthesis, responding to pharmaceutical industry demands for process intensification. Patent analyses reveal increasing claims involving derivatives of 4-hydroxyquinoline-3-carbonyl chloride, particularly in bioconjugation techniques for antibody-drug conjugates (ADCs)—a hot topic in oncological therapeutics.